Cas no 19423-80-4 (Europium chloride hexahydrate)

• Product Name: Europium chloride hexahydrate
• CAS No: 19423-80-4
• MF: Cl₃EuH₁₂O₆
• MW: 366.41468334198
• CID: 6317613
• PubChem ID: 57433782
• Update Time: 2026-03-11

Europium chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• F20468
• Europium(III) chloride hexahydrate, 99.99% trace metals basis
• DTXSID6051695
• trichloroeuropium;hexahydrate
• NCGC00357024-01
• Europium(III) chloride hexahydrate (99.9%-Eu) (REO)
• Europium(III) chloride hexahydrate, 99.9% trace metals basis
• 19423-80-4
• Europium chloride hexahydrate
• MFCD00149701
• Europium(III) chloride hydrate, REacton(R), 99.99% (REO)
• CAS-13759-92-7
• europium trichloride hexahydrate
• SY072462
• Europium chloride,hexahydrate
• LE76000000
• Europium chloride, hexahydrate
• Europium chloride (EuCl3) hexahydrate
• DTXCID9030250
• Tox21_303707
• Europium(III) chloride hydrate, REacton(R)
• NIOSH/LE7600000

• Inchi： 1S/3ClH.Eu.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key： AWDWVTKHJOZOBQ-UHFFFAOYSA-K
• SMILES： [Eu](Cl)(Cl)Cl.O.O.O.O.O.O

Computed Properties

• Exact Mass: 365.89118g/mol
• Monoisotopic Mass: 365.89118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide chlorides

Additional information on Europium chloride hexahydrate

Europium Chloride Hexahydrate (CAS No. 19423-80-4): Properties, Applications, and Market Insights

Europium chloride hexahydrate (CAS No. 19423-80-4) is a highly specialized rare earth compound with significant applications in advanced technologies. As a hydrated form of europium chloride, this compound is widely recognized for its unique luminescent properties and its role in cutting-edge industries. The chemical formula for europium chloride hexahydrate is EuCl₃·6H₂O, and it appears as a pale yellow or white crystalline solid under standard conditions.

The growing interest in europium compounds is driven by their exceptional performance in optical applications. Researchers and manufacturers frequently search for "europium chloride hexahydrate uses" or "where to buy europium chloride hexahydrate," reflecting the compound's commercial and scientific importance. One of the most notable characteristics of EuCl₃·6H₂O is its ability to emit bright red fluorescence when excited, making it invaluable in display technologies and lighting systems.

In recent years, the demand for rare earth elements like europium has surged due to their critical role in green energy technologies. Searches for "europium in renewable energy" or "rare earth elements for solar panels" highlight this trend. Europium chloride hexahydrate serves as a precursor for producing europium-doped phosphors, which are essential components in energy-efficient LED lighting and photovoltaic devices. This aligns with global efforts to reduce carbon emissions and transition to sustainable energy solutions.

The compound's solubility in water and ethanol makes it versatile for various synthesis processes. Scientists exploring "how to prepare europium chloride hexahydrate" or "europium chloride hexahydrate solubility" will find that it readily dissolves, facilitating its use in solution-based chemical reactions. Additionally, its hygroscopic nature requires proper storage conditions, which is a common concern for laboratories handling this material.

Beyond its optical applications, europium chloride hexahydrate plays a crucial role in biomedical research. Queries like "europium in medical imaging" or "lanthanides in diagnostics" demonstrate this interest. The compound's luminescent properties enable its use as a contrast agent in fluorescence microscopy and as a probe in biochemical assays, contributing to advancements in disease detection and cellular studies.

The market for europium chloride hexahydrate is influenced by the broader rare earth elements market trends. With increasing applications in electronics, catalysis, and quantum computing, the compound's strategic importance continues to grow. Industry reports often analyze "europium supply chain" and "rare earth recycling methods," reflecting concerns about resource sustainability and the need for efficient extraction and recycling processes.

Quality control is paramount when working with europium chloride hexahydrate, as purity levels significantly impact performance in end-use applications. Manufacturers and researchers frequently inquire about "europium chloride hexahydrate purity standards" and "analytical methods for rare earth compounds." Advanced characterization techniques like X-ray diffraction and inductively coupled plasma mass spectrometry are commonly employed to ensure product quality.

As nanotechnology advances, europium chloride hexahydrate has found new applications in the development of nanomaterials. Searches for "europium-doped nanoparticles" or "lanthanide-based quantum dots" reveal this emerging field. The compound serves as a key starting material for synthesizing europium-containing nanostructures with tailored optical and electronic properties, opening possibilities in security inks, anti-counterfeiting measures, and advanced sensors.

The global scientific community continues to explore novel applications for europium chloride hexahydrate, with recent studies investigating its potential in quantum information science. Researchers examining "europium in quantum memory" or "rare earth qubits" are pushing the boundaries of this compound's utility. These developments position EuCl₃·6H₂O as a material of growing importance in next-generation technologies.

For laboratories and industries working with europium chloride hexahydrate, proper handling and disposal procedures are essential. While not classified as hazardous under standard regulations, appropriate safety measures should be followed when handling all chemical substances. The compound's stability and non-toxic nature make it relatively safe to work with compared to other rare earth materials, contributing to its widespread use in research and industrial applications.